Cas no 1805201-16-4 (3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride
• CAS No: 1805201-16-4
• MF: C₇H₂ClF₃N₂O₃
• MW: 254.550590991974
• CID: 4805840
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O3/c8-5(14)4-3(13(15)16)1-2(6(9)10)7(11)12-4/h1,6H
• InChI Key： BMIXLIOUSFQJQV-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(C(F)F)=C(N=1)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride (CAS No. 1805201-16-4)

3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride (CAS No. 1805201-16-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique nitro and carbonyl chloride functional groups, serves as a critical building block in the synthesis of advanced small molecule therapeutics and crop protection agents. Its molecular structure, featuring difluoromethyl and fluoro substituents, enhances its reactivity and selectivity, making it a valuable asset in modern drug discovery and material science.

The growing demand for fluorinated compounds in the life sciences sector has positioned 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride as a key player. Researchers are particularly interested in its potential applications in targeted drug delivery systems and precision agriculture. For instance, its nitropyridine core is often leveraged to develop enzyme inhibitors and biocatalysts, addressing pressing challenges in oncology and infectious disease research. Additionally, its carbonyl chloride moiety facilitates efficient amide bond formation, a cornerstone reaction in peptide synthesis and polymer chemistry.

In the context of sustainable chemistry, 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride aligns with the industry's shift toward green synthesis methodologies. Recent studies highlight its compatibility with catalytic fluorination techniques, which minimize waste and improve atom economy. This resonates with the broader ESG (Environmental, Social, and Governance) trends, where eco-friendly reagents are prioritized. Furthermore, its stability under ambient conditions makes it a practical choice for high-throughput screening and combinatorial chemistry workflows.

From a market perspective, the compound's relevance is underscored by its inclusion in patent filings for next-generation herbicides and antiviral drugs. Analysts note that the global fluorochemicals market, projected to exceed $30 billion by 2030, will drive demand for niche derivatives like 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride. Its regioselective reactivity also opens doors for custom synthesis services, catering to contract research organizations (CROs) and academic labs.

For researchers exploring structure-activity relationships (SAR), this compound offers a versatile scaffold to investigate electronic effects of fluorine substitution. Computational modeling studies suggest that its electron-withdrawing groups enhance binding affinity to biological targets, a hot topic in computational chemistry forums. Moreover, its nitro group provides a handle for further functionalization, enabling the design of pro-drugs with improved bioavailability.

In summary, 3-(Difluoromethyl)-2-fluoro-5-nitropyridine-6-carbonyl chloride (CAS No. 1805201-16-4) exemplifies the intersection of innovation and practical utility in specialty chemicals. Its multifaceted applications—from medicinal chemistry to sustainable agrochemicals—make it a compound of enduring interest. As industries increasingly prioritize efficiency and sustainability, this fluorinated pyridine derivative is poised to remain at the forefront of scientific advancement.